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Compound of Interest

Compound Name: Hsp-990

Cat. No.: B611965

Hsp-990 Technical Support Center

Welcome to the technical support center for Hsp-990. This guide provides detailed information,
troubleshooting tips, and frequently asked questions regarding the solubility and stability of
Hsp-990 in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the maximum solubility of Hsp-990 in DMSO?

The solubility of Hsp-990 in DMSO can vary between different batches and suppliers. It is
crucial to use fresh, anhydrous DMSO for the best results, as DMSO that has absorbed

moisture will reduce the solubility of Hsp-990.[1][2] Below is a summary of reported solubility
data.

Q2: My Hsp-990 is not dissolving completely in DMSO. What should | do?
If you encounter solubility issues, consider the following:

o Use Fresh DMSO: Ensure you are using a new, unopened bottle of anhydrous or high-purity
DMSO. Hygroscopic (moisture-absorbing) DMSO can significantly decrease solubility.[1][2]

o Gentle Warming: You can warm the solution gently (e.g., in a 37°C water bath) to aid
dissolution.
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e Sonication: Brief periods of sonication can also help break up particulates and facilitate
dissolution.[2]

o Check Concentration: Verify that you are not exceeding the recommended solubility limits for
your specific batch of Hsp-990.

Q3: How should | store my Hsp-990 stock solution in DMSO?

For optimal stability, Hsp-990 stock solutions in DMSO should be aliquoted into smaller, single-
use volumes to prevent repeated freeze-thaw cycles.[1] Store these aliquots at -20°C for short-
term storage or -80°C for long-term storage.

Q4: For how long is the Hsp-990 DMSO stock solution stable?

The stability of the stock solution depends on the storage temperature:

e -80°C: Stable for up to 1-2 years.[1][2]

e -20°C: Stable for up to 1 month.[1]

It is generally recommended to use freshly prepared solutions for the most reliable
experimental results.[2]

Q5: | observed precipitation when diluting my DMSO stock solution into an aqueous buffer or
cell culture medium. How can | prevent this?

This is a common issue when diluting a compound from a high-concentration organic stock into
an aqueous solution. To mitigate this:

e Dilute Directly: Add the DMSO stock solution directly to the pre-warmed culture medium or
buffer with vigorous vortexing or mixing.

e Avoid High Final DMSO Concentration: Keep the final concentration of DMSO in your
working solution as low as possible (typically below 0.5%) to avoid solvent-induced toxicity or
precipitation.

¢ Use Intermediate Solvents: For in vivo formulations, co-solvents like PEG300, Tween-80, or
corn oil are often used to maintain solubility when diluting the DMSO stock.[1][2]
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Data Presentation
Hsp-990 Solubility in DMSO

The table below summarizes the quantitative solubility data for Hsp-990 in DMSO from various
suppliers. Note that values can differ between batches.

Molar
Supplier Solubility (mg/mL) Concentration Notes
(mM)
Use of fresh DMSO is
) recommended as
Selleck Chemicals 75 - 76 mg/mL 197.68 - 200.32 mM _
moisture can reduce
solubility.[1]
Hygroscopic DMSO
significantly impacts
MedChemExpress =33 mg/mL > 86.98 mM N
solubility; use newly
opened DMSO.[2]
] A crystalline solid
Cayman Chemical 25 mg/mL ~65.9 mM )
formulation.[3]
Insoluble in water and
APEXBIO >12.3 mg/mL >32.4mM

ethanol.[4]

Molecular Weight of Hsp-990 is 379.39 g/mol .[1][2][3][4]

Hsp-990 Storage and Stability
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Storage ) .
Form Duration Recommendations
Temperature

Store in a dry, dark

Powder -20°C 3 years
place.[2]
Aliquot to avoid
In DMSO -80°C 1-2years repeated freeze-thaw
cycles.[1][2]
Suitable for short-term
In DMSO -20°C 1 month

storage.[1]

Experimental Protocols
Protocol: Preparation of a 10 mM Hsp-990 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Hsp-990.

Materials:

Hsp-990 powder (Formula Weight: 379.39 g/mol )

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated scale and vortex mixer

Procedure:

o Pre-weigh Hsp-990: Carefully weigh out the desired amount of Hsp-990 powder. To prepare
1 mL of a 10 mM stock solution, you will need 3.79 mg of Hsp-990.

o Calculation: 10 mmol/L * 1 L/1000 mL * 379.39 g/mol * 1000 mg/g = 3.79 mg/mL

o Add DMSO: Add the appropriate volume of fresh, anhydrous DMSO to the vial containing the
Hsp-990 powder. For 3.79 mg of Hsp-990, add 1 mL of DMSO.
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 Dissolve the Compound: Tightly cap the vial and vortex thoroughly until the powder is
completely dissolved. If necessary, gentle warming (up to 37°C) or brief sonication can be
applied to aid dissolution.[2]

» Aliquot for Storage: Once a clear solution is obtained, dispense the stock solution into single-
use aliquots in sterile cryovials. This prevents contamination and degradation from multiple
freeze-thaw cycles.[1]

» Store Properly: Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C
for short-term storage (up to 1 month).[1][2]

Visualizations
Experimental Workflow: Hsp-990 Stock Solution
Preparation
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Workflow for Hsp-990 Stock Solution Preparation
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Caption: A step-by-step workflow for preparing Hsp-990 stock solutions.

Hsp90 Inhibition Signhaling Pathway
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Caption: Hsp-990 inhibits Hsp90, leading to client protein degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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